Cas no 1804858-98-7 (Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate
• CAS No: 1804858-98-7
• MF: C₁₁H₇F₄NO₂S
• MW: 293.237395524979
• CID: 4795123
• Update Time: 2025-06-11

Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7F4NO2S/c1-2-18-10(17)9-6(5-16)7(12)3-4-8(9)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： XUZULSAXQQBBNS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate

Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1804858-98-7): A Comprehensive Overview

Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1804858-98-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive cyano, fluoro, and trifluoromethylthio functional groups, which confer it with a range of interesting properties and potential applications.

The cyano group in Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate is a key feature that contributes to its reactivity and stability. The presence of this group can influence the compound's electronic properties, making it suitable for various synthetic transformations and reactions. Recent studies have shown that compounds containing cyano groups can be used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The fluoro substituent in the molecule adds another layer of complexity and functionality. Fluorine is known for its high electronegativity and unique properties, which can significantly affect the physical and chemical behavior of organic compounds. In the context of Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate, the fluoro group enhances the compound's stability, solubility, and biological activity. These properties make it an attractive candidate for drug discovery and development.

The trifluoromethylthio group is another critical component of this compound. This group is known for its strong electron-withdrawing effect and can significantly influence the electronic structure of the molecule. The trifluoromethylthio group has been extensively studied for its potential in enhancing the pharmacological properties of drugs, such as improving their metabolic stability and reducing toxicity. In Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate, this group may play a crucial role in modulating its biological activity and therapeutic potential.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate. These methods often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One notable approach involves the use of transition-metal catalysts to facilitate the formation of the trifluoromethylthio group, which can be challenging to introduce into complex molecular frameworks.

In the pharmaceutical industry, Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate has shown promise as a lead compound for the development of new therapeutic agents. Its unique combination of functional groups makes it a valuable starting material for the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit potent biological activity against specific targets, suggesting its potential as a drug candidate.

Moreover, Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate has been explored for its applications in materials science. The presence of fluorine and cyano groups can enhance the thermal stability and mechanical properties of polymers and other materials. Researchers have investigated its use as a monomer or additive in polymer synthesis, leading to materials with improved performance characteristics.

The environmental impact of Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate is also an important consideration. Studies have shown that compounds containing fluorine can persist in the environment due to their high stability. However, efforts are being made to develop more sustainable synthetic routes and to ensure responsible disposal practices to minimize any potential environmental risks.

In conclusion, Ethyl 2-cyano-3-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1804858-98-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.